Cas no 325687-06-7 ((S)-2-aMino-3-(3,4-dichlorophenyl)propan-1-ol)

• Product Name: (S)-2-aMino-3-(3,4-dichlorophenyl)propan-1-ol
• CAS No: 325687-06-7
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD17214639
• CID: 1456630
• PubChem ID: 69538168
• Update Time: 2025-06-15

(S)-2-aMino-3-(3,4-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-aMino-3-(3,4-dichlorophenyl)propan-1-ol
• (S)-b-AMino-3,4-dichlorobenzenepropanol
• Benzenepropanol, β-amino-3,4-dichloro-, (βS)-
• (βS)-β-Amino-3,4-dichlorobenzenepropanol
• CS-0327857
• (2S)-2-AMINO-3-(3,4-DICHLOROPHENYL)PROPAN-1-OL
• (S)-beta-Amino-3,4-dichlorobenzenepropanol
• C78142
• DTXSID501276093
• 325687-06-7
• (I(2)S)-I(2)-Amino-3,4-dichlorobenzenepropanol
• SCHEMBL5706584

• MDL： MFCD17214639
• Inchi： 1S/C9H11Cl2NO/c10-8-2-1-6(4-9(8)11)3-7(12)5-13/h1-2,4,7,13H,3,5,12H2/t7-/m0/s1
• InChI Key： SDQHHIMPZYXBMS-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@@H](CO)N)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 371.3±37.0 °C(Predicted)
• pka: 12.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (S)-2-aMino-3-(3,4-dichlorophenyl)propan-1-ol

Comprehensive Overview of (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol (CAS No. 325687-06-7): Properties, Applications, and Research Insights

The compound (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol (CAS No. 325687-06-7) is a chiral amino alcohol derivative with significant relevance in pharmaceutical and chemical research. Its unique structural features, including the 3,4-dichlorophenyl moiety and the (S)-stereocenter, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "chiral building blocks", "asymmetric synthesis", and "pharmaceutical intermediates", highlighting the growing demand for enantiomerically pure compounds like this one.

In recent years, the focus on green chemistry and sustainable synthesis has driven innovations in the production of (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol. Methods such as enzymatic resolution and catalytic asymmetric hydrogenation are gaining traction, aligning with the global push for environmentally friendly processes. Searches for "sustainable chiral synthesis" and "biocatalysis in drug development" reflect this trend, underscoring the compound's role in modern synthetic strategies.

The 3,4-dichlorophenyl group in (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol contributes to its lipophilicity, enhancing its potential as a precursor for CNS-targeting drugs. This property is particularly relevant given the rising interest in neurotherapeutics and blood-brain barrier penetration, as evidenced by frequent queries like "drug design for neurological disorders". The compound's ability to serve as a scaffold for dopamine receptor ligands further amplifies its importance in medicinal chemistry.

Analytical characterization of 325687-06-7 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the high enantiomeric purity required for pharmaceutical applications. Online searches for "chiral purity analysis" and "HPLC method development" correlate with the need for robust quality control in the production of such specialized compounds.

Beyond pharmaceuticals, (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol finds utility in material science, particularly in the design of chiral catalysts and ligands for asymmetric transformations. This aligns with the surge in searches for "organocatalysis" and "chiral auxiliaries", reflecting broader industrial applications. Its stability under various conditions also makes it a candidate for high-performance polymer research, another trending topic in scientific literature.

Regulatory compliance and safety data for CAS No. 325687-06-7 are frequently queried, emphasizing the need for transparent documentation. While not classified as hazardous, proper handling protocols are essential, mirroring the industry's emphasis on "laboratory safety best practices". The compound's storage conditions and solubility profiles are also common search terms, indicating practical concerns among end-users.

In conclusion, (S)-2-Amino-3-(3,4-dichlorophenyl)propan-1-ol represents a versatile and scientifically significant compound with multidisciplinary applications. Its alignment with current research trends—from green synthesis to neuropharmacology—ensures its continued relevance. As search behaviors evolve toward "cutting-edge chiral intermediates" and "targeted drug discovery", this compound remains a focal point for innovation in chemistry and life sciences.